Cas no 552-30-7 (Trimellitic Anhydride)

Trimellitic Anhydride Properties

Names and Identifiers

• 1,3-Dioxo-1,3-dihydroisobenzofuran-5-carboxylic acid
• 1,2,4-BENZENETRICARBOXYLIC 1,2-ANHYDRIDE
• 1,2,4-BENZENETRICARBOXYLIC ACID 1,2-ANHYDRIDE
• 4-CARBOXYPHTHALIC ANHYDRIDE
• BENZENE-1,2,4-TRICARBOXYLIC ANHYDRIDE
• TRIMELLITIC ACID ANHYDRIDE
• TRIMELLITIC ANHYDRIDE
• 1,2,4-Benzenetricarboxylic acid anhydride
• 1,2,4-Benzenetricarboxylic acid anhydride-1,2
• 1,2,4-Benzenetricarboxylic acid, cyclic 1,2-anhydride
• 1,3-Dihydro-1,3-dioxo-5-isobenzofurancarboxylic acid
• 1,3-Dioxo-1,3-dihydro-2-benzofuran-5-carboxylic acid
• 1,3-dioxo-5-phthalanacarboxylicaci
• 1,3-Dioxo-5-phthalancarboxylic acid
• 5-Isobenzofurancarboxylic acid, 1,3-dihydro-1,3-dioxo-
• 1,2,4-Benzenetricarboxylic anhydride (TMA)
• 1,2,4-Benzenetricarboxylic anhydride
• TMA
• Trimelliticanhydride(Technical)
• 1,3-dioxo-1,3-dihydro-isobenzofuran-5-carboxylic acid
• Anhydrosepedonin
• Anhydrotrimellitic acid
• 1,2,4-Benzenetricarboxylic anhydride,97%
• +Expand

• MDL： MFCD00005925
• InChIKey： SRPWOOOHEPICQU-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H4O5/c10-7(11)4-1-2-5-6(3-4)9(13)14-8(5)12/h1-3H,(H,10,11)
• SMILES： C1=CC2=C(C=C1C(=O)O)C(=O)OC2=O
• BRN： 9394

Computed Properties

• Exact Mass: 192.00600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 1
• Monoisotopic Mass: 192.006
• Heavy Atom Count: 14
• Complexity: 308
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.8
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 80.7A^2

Experimental Properties

• LogP: 0.69540
• PSA: 80.67000
• Merck: 9703
• Refractive Index: 1.4717 (estimate)
• Water Partition Coefficient: decompose
• Boiling Point: 390 ºC
• Melting Point: 166.0 to 170.0 deg-C
• Vapor Pressure: <0.01 mm Hg ( 20 °C)
• Flash Point: 227 ºC
• Solubility: 24.4g/l (decomposition)
• Color/Form: White to yellowish needle crystals
• PH: 2 (21g/l, H2O, 20℃)
• Stability/Shelf Life: Stable. Moisture sensitive.
• Solubility: Soluble in hot water and acetone, 2-butanone, dimethylformamide, ethyl acetate, cyclohexanone. Soluble in absolute ethanol
• Sensitiveness: Moisture Sensitive
• Density: 1.54

Trimellitic Anhydride Security Information

• Symbol: GHS05 GHS07 GHS08
• RTECS：DC2050000
• WGK Germany：1
• Safety Instruction： S22-S26-S36/37/39
• Risk Phrases：R37; R41; R42/43
• Dangerous goods sign： Xn
• Hazard Statement： H317,H318,H334,H335
• Warning Statement： P261,P280,P305+P351+P338,P342+P311
• Prompt：dangerous
• Storage Condition：Store at room temperature
• Risk Phrases： R37;R41;R42/43
• Signal Word：Danger
• TSCA：Yes
• Explosive Limit：1-7%(V)
• FLUKA BRAND F CODES：10-21

Trimellitic Anhydride Customs Data

• HS CODE：29173980
• Customs Data：

  China Customs Code:

  2932999099

  Overview:

  2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters